Cas no 132863-31-1 (N-{1-(propan-2-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide)

• Product Name: N-{1-(propan-2-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide
• CAS No: 132863-31-1
• MF: C₁₄H₂₂N₂OS
• MW: 266.402282238007
• CID: 6400431
• PubChem ID: 16895453
• Update Time: 2025-06-08

N-{1-(propan-2-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(propan-2-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide
• F5033-0144
• AKOS024491424
• N-((1-isopropylpiperidin-4-yl)methyl)thiophene-2-carboxamide
• N-[(1-propan-2-ylpiperidin-4-yl)methyl]thiophene-2-carboxamide
• N-{[1-(propan-2-yl)piperidin-4-yl]methyl}thiophene-2-carboxamide
• 132863-31-1
• VU0630791-1

• Inchi： 1S/C14H22N2OS/c1-11(2)16-7-5-12(6-8-16)10-15-14(17)13-4-3-9-18-13/h3-4,9,11-12H,5-8,10H2,1-2H3,(H,15,17)
• InChI Key： FCTRPHZWBSKYDW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NCC1CCN(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 266.14528450g/mol
• Monoisotopic Mass: 266.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.6Ų

Additional information on N-{1-(propan-2-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide

Comprehensive Overview of N-{1-(propan-2-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide (CAS No. 132863-31-1)

N-{1-(propan-2-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide (CAS No. 132863-31-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of thiophene carboxamide derivatives, which are known for their diverse biological activities and utility in drug discovery. The molecular structure combines a thiophene ring with a piperidine moiety, making it a subject of interest for researchers exploring central nervous system (CNS) targeting molecules and enzyme inhibitors.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in developing neuromodulators and receptor ligands. The inclusion of a thiophene carboxamide group in this compound enhances its binding affinity to specific biological targets, making it a promising candidate for further study. Researchers are particularly interested in its potential interactions with G-protein-coupled receptors (GPCRs), which are critical in treating neurological disorders. This aligns with current trends in precision medicine and personalized therapeutics, where tailored molecular designs are essential.

The synthesis of N-{1-(propan-2-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide involves multi-step organic reactions, including amide coupling and N-alkylation. Its CAS No. 132863-31-1 serves as a unique identifier in chemical databases, facilitating global research collaboration. The compound's physicochemical properties, such as solubility and stability, are under investigation to optimize its formulation for potential therapeutic use. These studies are crucial for addressing challenges in drug delivery systems, a hot topic in modern pharmacology.

From an industrial perspective, this compound is part of a broader exploration into heterocyclic chemistry, which is pivotal for advancing green chemistry and sustainable synthesis methods. Innovations in catalytic processes and solvent-free reactions are being applied to improve the efficiency of producing such molecules, reducing environmental impact. This resonates with the growing emphasis on eco-friendly manufacturing in the chemical sector, a key concern for regulatory bodies and consumers alike.

In summary, N-{1-(propan-2-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide (CAS No. 132863-31-1) represents a fascinating intersection of medicinal chemistry and molecular design. Its study contributes to the broader understanding of structure-activity relationships (SAR) and opens doors for future innovations in bioactive compounds. As research progresses, this compound may play a pivotal role in addressing unmet medical needs and advancing next-generation therapeutics.